Cas no 1314670-34-2 (1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314670-34-2
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 6239455
• PubChem ID: 82625670
• Update Time: 2025-06-10

1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid
• EN300-1915209
• 1314670-34-2

• Inchi： 1S/C11H11BrO3/c12-7-2-3-8(9(13)6-7)11(10(14)15)4-1-5-11/h2-3,6,13H,1,4-5H2,(H,14,15)
• InChI Key： HEUJWTQWACOIAC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314670-34-2)

1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314670-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and hydroxyphenyl moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for developing novel therapeutic agents.

The 4-bromo-2-hydroxyphenyl group in this compound plays a critical role in its reactivity and interaction with biological targets. This feature aligns with current trends in medicinal chemistry, where halogenated aromatic compounds are increasingly explored for their enhanced binding affinity and metabolic stability. The carboxylic acid functionality further expands its utility, enabling derivatization for various applications, including polymer synthesis and small-molecule drug development.

In recent years, the demand for highly functionalized cyclobutane derivatives has surged, driven by their potential in addressing challenges in drug design, such as improving bioavailability and reducing off-target effects. 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid exemplifies this trend, as its rigid cyclobutane scaffold offers conformational constraints that can enhance selectivity in molecular interactions. This property is particularly relevant in the context of targeted drug delivery and precision medicine, two hot topics in contemporary biomedical research.

From a synthetic perspective, the preparation of 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid involves multi-step organic transformations, often leveraging modern techniques like catalyzed cross-coupling reactions and green chemistry principles. These methods align with the growing emphasis on sustainable and efficient synthetic routes, a key concern for both academic and industrial chemists. The compound’s bromine substituent also makes it a versatile intermediate for further functionalization, catering to the needs of combinatorial chemistry and high-throughput screening.

The compound’s potential extends beyond pharmaceuticals. Its structural features make it a candidate for developing advanced materials, such as liquid crystals or photoactive polymers. This versatility has sparked interest in interdisciplinary research, bridging gaps between organic chemistry, materials science, and nanotechnology. As the scientific community continues to explore bioactive small molecules, compounds like 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid are likely to remain at the forefront of innovation.

In summary, 1-(4-bromo-2-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314670-34-2) represents a compelling case study in modern chemical research. Its unique structure, combined with its broad applicability, positions it as a valuable asset in drug discovery, materials science, and beyond. As researchers delve deeper into its properties and potential, this compound is poised to contribute significantly to advancements in science and technology.